Cas no 1361475-66-2 (5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile)

• Product Name: 5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile
• CAS No: 1361475-66-2
• MF: C₁₂H₅Cl₂N₃O₂
• MW: 294.093000173569
• CID: 4911960
• Update Time: 2025-06-12

5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile

• Inchi： 1S/C12H5Cl2N3O2/c13-9-1-7(2-10(14)4-9)8-3-12(17(18)19)11(5-15)16-6-8/h1-4,6H
• InChI Key： BCKUWFGPDFKSDK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=NC(C#N)=C(C=1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• XLogP3: 3.6
• Topological Polar Surface Area: 82.5

Additional information on 5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile

Introduction to 5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile (CAS No. 1361475-66-2)

5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile, with the CAS number 1361475-66-2, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its complex aromatic and nitro functionalities, which confer it with a range of interesting properties and reactivities.

The molecular formula of 5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile is C₁₂H₆Cl₂N₄O₂, and its molecular weight is approximately 301.10 g/mol. The compound features a picolinonitrile core substituted with a 3,5-dichlorophenyl group and a nitro group at the 3-position. These functional groups play crucial roles in determining the compound's chemical behavior and potential biological activities.

In terms of physical properties, 5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile is a solid at room temperature and exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its low solubility in water makes it suitable for applications where aqueous environments are not favorable.

The synthesis of 5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile typically involves multi-step reactions, including nitration, cyano substitution, and aromatic substitution. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, the use of green solvents and catalysts has been explored to minimize the environmental impact of the synthesis process.

In the realm of medicinal chemistry, 5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile has shown promise as a lead compound for the development of novel therapeutic agents. Studies have indicated that this compound possesses potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. These findings have sparked interest in further investigating its potential as a drug candidate for treating inflammatory diseases and cancer.

Beyond its medicinal applications, 5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile has also been explored for its use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Research in this area has focused on optimizing the molecular structure to enhance charge transport properties and improve device performance.

The environmental impact of compounds like 5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile is an important consideration in their development and application. Studies have shown that while the compound itself may not pose significant environmental risks under controlled conditions, proper disposal and handling practices are essential to prevent any potential ecological harm. Efforts are ongoing to develop more sustainable synthesis methods and to assess the long-term environmental impact of such compounds.

In conclusion, 5-(3,5-Dichlorophenyl)-3-nitropicolinonitrile (CAS No. 1361475-66-2) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in both medicinal chemistry and materials science. As research continues to advance, it is likely that new insights into the behavior and utility of this compound will emerge, opening up exciting possibilities for future innovations.